Cobaltic sulfate
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Overview
Description
Cobaltic sulfate, also known as cobalt(III) sulfate, is an inorganic compound with the chemical formula Co2(SO4)3. It is a red-brown crystalline solid that is highly soluble in water. Cobaltic sulfate is primarily used in scientific research applications, particularly in the fields of biochemistry and physiology.
Mechanism of Action
Cobaltic sulfate acts as a catalyst in various chemical reactions. It can also form complexes with organic compounds, which can affect their chemical and physical properties. Cobaltic sulfate can also interact with enzymes and other biological molecules, affecting their activity and function.
Biochemical and Physiological Effects:
Cobaltic sulfate has been shown to have various biochemical and physiological effects. It can affect the activity of enzymes and other biological molecules, leading to changes in metabolic pathways and cellular processes. Cobaltic sulfate has also been shown to have antioxidant properties, which can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
Cobaltic sulfate has several advantages for lab experiments. It is readily available and relatively inexpensive. It is also highly soluble in water, making it easy to prepare solutions of known concentrations. However, Cobaltic sulfateic sulfate can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on Cobaltic sulfateic sulfate. One area of interest is the development of new Cobaltic sulfate complexes for use as catalysts in organic reactions. Another area of interest is the study of the antioxidant properties of Cobaltic sulfateic sulfate and its potential use in the treatment of oxidative stress-related diseases. Additionally, the interaction of Cobaltic sulfateic sulfate with enzymes and other biological molecules is an area of research that holds promise for the development of new drugs and therapies.
Synthesis Methods
Cobaltic sulfate can be synthesized by reacting Cobaltic sulfate(II) sulfate with sodium periodate in the presence of sulfuric acid. The reaction produces Cobaltic sulfateic sulfate and sodium sulfate as byproducts. The reaction is as follows:
CoSO4 + NaIO4 + H2SO4 → Co2(SO4)3 + Na2SO4 + H2O + I2
Scientific Research Applications
Cobaltic sulfate is widely used in scientific research, particularly in the fields of biochemistry and physiology. It is used as a catalyst in various chemical reactions, including oxidation and reduction reactions. It is also used as a reagent in the determination of alkaloids and other organic compounds. Cobaltic sulfate is used in the synthesis of Cobaltic sulfate complexes, which are used as catalysts in organic reactions.
properties
CAS RN |
13478-09-6 |
---|---|
Product Name |
Cobaltic sulfate |
Molecular Formula |
Co2O12S3 |
Molecular Weight |
406.1 g/mol |
IUPAC Name |
cobalt(3+);trisulfate |
InChI |
InChI=1S/2Co.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6 |
InChI Key |
OOMOMODKLPLOKW-UHFFFAOYSA-H |
SMILES |
[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Co+3].[Co+3] |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Co+3].[Co+3] |
Other CAS RN |
13478-09-6 |
synonyms |
dicobalt tris(sulphate) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.